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Compound of Interest

Compound Name: Erythrinin C

Cat. No.: B579880 Get Quote

For researchers, scientists, and drug development professionals handling Erythrinin C, the

absence of a standardized Safety Data Sheet (SDS) necessitates a cautious and informed

approach to its disposal. This guide provides essential procedural steps and safety information

to manage Erythrinin C waste, ensuring the protection of personnel and the environment.

Summary of Key Chemical and Physical Properties
While specific disposal guidelines for Erythrinin C are not readily available, its known chemical

and physical properties can inform a safe disposal strategy. A summary of these properties is

presented below.

Property Value Source

Molecular Formula C20H18O6 PubChem[1]

Molecular Weight 354.4 g/mol PubChem[1], BOC Sciences[2]

Appearance Powder BOC Sciences[2]

Purity >98% BOC Sciences[2]

Chemical Family Flavonoids BOC Sciences[2]

Recommended Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b579880?utm_src=pdf-interest
https://www.benchchem.com/product/b579880?utm_src=pdf-body
https://www.benchchem.com/product/b579880?utm_src=pdf-body
https://www.benchchem.com/product/b579880?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Erythrinin-C
https://pubchem.ncbi.nlm.nih.gov/compound/Erythrinin-C
https://www.bocsci.com/product/erythrinin-c-cas-63807-85-2-146284.html
https://www.bocsci.com/product/erythrinin-c-cas-63807-85-2-146284.html
https://www.bocsci.com/product/erythrinin-c-cas-63807-85-2-146284.html
https://www.bocsci.com/product/erythrinin-c-cas-63807-85-2-146284.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the absence of a specific Safety Data Sheet for Erythrinin C, it should be handled as a

potentially hazardous chemical. The following step-by-step procedure is based on general best

practices for the disposal of research-grade chemical compounds.

Step 1: Personal Protective Equipment (PPE)

Before handling Erythrinin C, ensure appropriate PPE is worn. This includes:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is critical.

Solid Waste: Collect any solid Erythrinin C, contaminated weighing papers, and disposable

lab supplies (e.g., pipette tips, gloves) in a dedicated, clearly labeled hazardous waste

container. The container should be made of a compatible material and have a secure lid.

Liquid Waste: If Erythrinin C is dissolved in a solvent, the entire solution should be treated

as hazardous waste. Collect it in a labeled, sealed, and compatible waste container. Do not

mix with other incompatible waste streams.

Step 3: Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Erythrinin C"

The concentration and quantity of the waste

The date of accumulation
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The name of the principal investigator or laboratory contact

Step 4: Storage

Store the sealed and labeled waste containers in a designated, secure area away from general

laboratory traffic. This area should be well-ventilated and have secondary containment to

prevent spills.

Step 5: Disposal Request

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Follow all institutional procedures for waste

disposal requests. Do not attempt to dispose of Erythrinin C down the drain or in the regular

trash.

Experimental Workflow for Disposal Decision
The following diagram outlines the decision-making process for the proper disposal of

Erythrinin C in a laboratory setting.
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Start: Erythrinin C Waste Generated
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Caption: Erythrinin C Disposal Decision Workflow.
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This guide is intended to provide a framework for the safe handling and disposal of Erythrinin
C. Always consult with your institution's EHS department for specific guidance and to ensure

compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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